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Compound of Interest

Compound Name: pyCTZ TFA

Cat. No.: B15551972 Get Quote

The designation "pyCTZ TFA" indicates a salt formed from two distinct chemical species:

pyCTZ and trifluoroacetic acid (TFA).

pyCTZ: A Pyridyl Analog of Coelenterazine
pyCTZ, or Pyridyl Coelenterazine, is a synthetic analog of coelenterazine, a luciferin widely

used in bioluminescence resonance energy transfer (BRET) and other reporter gene assays.

The core of pyCTZ is the imidazopyrazinone scaffold, which is characteristic of

coelenterazines. The key modification in pyCTZ is the substitution of a pyridyl group at the C-2

position of this core. This modification has been shown to enhance water solubility and alter the

bioluminescent properties of the molecule when used with specific luciferases[1].

Table 1: Chemical Identifiers for pyCTZ

Identifier Value

Full Name Pyridyl Coelenterazine

CAS Number 2125486-34-0[2]

Molecular Formula C₂₅H₂₁N₅O₃

Trifluoroacetic Acid (TFA): A Strong Acid and Counterion
Trifluoroacetic acid (TFA) is a halogenated carboxylic acid with the chemical formula

CF₃COOH[3]. It is a structural analog of acetic acid where the three alpha-hydrogens are

replaced by fluorine atoms. This substitution has a profound effect on its acidity; the strong
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electron-withdrawing nature of the trifluoromethyl group makes TFA a much stronger acid than

acetic acid[4][5].

In the context of pyCTZ TFA, TFA serves as a proton source and subsequently as a

counterion. It is frequently used in the purification and formulation of peptides and other organic

molecules, including those with basic nitrogen atoms, to form stable salts.

Table 2: Chemical Properties of Trifluoroacetic Acid (TFA)

Property Value

Chemical Formula C₂HF₃O₂

Molar Mass 114.02 g/mol

pKa ~0.5

Appearance Colorless liquid

The Ionic Interaction: Formation of the pyCTZ TFA
Salt
The chemical structure of pyCTZ TFA is that of a salt. This salt is formed through an acid-base

reaction between the basic pyCTZ molecule and the acidic trifluoroacetic acid.

The pyCTZ molecule contains several nitrogen atoms, with the nitrogen in the pyridine ring

being the most likely site of protonation due to its basicity. When pyCTZ is treated with

trifluoroacetic acid, the acidic proton from the carboxyl group of TFA is transferred to one of the

basic nitrogen atoms of pyCTZ, likely the pyridyl nitrogen.

This proton transfer results in the formation of a positively charged pyCTZ cation (pyCTZ-H⁺)

and a negatively charged trifluoroacetate anion (CF₃COO⁻). The electrostatic attraction

between these two ions constitutes the ionic bond that defines the pyCTZ TFA salt.
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To further elucidate the relationship between these molecules, the following diagrams are

provided.
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Caption: Formation of the pyCTZ TFA salt via proton transfer.

Experimental Context and Significance
The formation of the TFA salt of pyCTZ is often a result of the final steps in its chemical

synthesis and purification. High-performance liquid chromatography (HPLC), a common

technique for purifying synthetic molecules, often employs TFA as a mobile phase additive.

During this process, basic compounds like pyCTZ will elute from the column as their

corresponding trifluoroacetate salts.

The salt form can have significant implications for the handling and application of the

compound:

Solubility: The salt form generally confers greater aqueous solubility compared to the free

base, which is a desirable property for biological assays.

Stability: Salt formation can improve the chemical and physical stability of the compound,

extending its shelf life.
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Hygroscopicity: Trifluoroacetate salts can be hygroscopic, meaning they may absorb

moisture from the air. This is an important consideration for storage and accurate weighing.

In summary, pyCTZ TFA is not a single covalently bonded molecule, but rather an ionic

compound formed by the protonation of the pyridyl nitrogen of pyCTZ by trifluoroacetic acid,

resulting in a pyCTZ cation and a trifluoroacetate anion held together by electrostatic forces.

This salt form is often a consequence of its synthesis and purification and can be

advantageous for its use in research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

